Cas no 1170569-70-6 (N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product name: N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1170569-70-6
• MF: C₁₈H₁₈N₆O₃
• MW: 366.37392282486
• CID: 6348153
• PubChem ID: 44118156

N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide
• AKOS024515612
• SR-01000923899
• SR-01000923899-1
• N-(2-{[6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl]amino}ethyl)-2H-1,3-benzodioxole-5-carboxamide
• N-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-1,3-benzodioxole-5-carboxamide
• 1170569-70-6
• F5607-0176
• N-(2-((6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-yl)amino)ethyl)benzo[d][1,3]dioxole-5-carboxamide
• VU0648897-1

• Inchi： 1S/C18H18N6O3/c1-12-19-6-7-24(12)17-9-16(22-10-23-17)20-4-5-21-18(25)13-2-3-14-15(8-13)27-11-26-14/h2-3,6-10H,4-5,11H2,1H3,(H,21,25)(H,20,22,23)
• InChI Key： BACLZAUASVTJQL-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(NCCNC3C=C(N=CN=3)N3C=CN=C3C)=O)=CC1=2

Computed Properties

• Exact Mass: 366.14403846g/mol
• Monoisotopic Mass: 366.14403846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 103Ų

Additional information on N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Analysis of N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1170569-70-6)

In the rapidly evolving field of medicinal chemistry, N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1170569-70-6) has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, often abbreviated for convenience in research, belongs to a class of small molecules that are being explored for their role in modulating specific biological pathways. Researchers and pharmaceutical developers are particularly interested in its imidazole and pyrimidine moieties, which are known to interact with various enzyme targets.

The molecular structure of N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide combines a benzodioxole group with a pyrimidine-imidazole core, making it a promising candidate for drug discovery. Recent studies have highlighted its potential in addressing conditions related to inflammatory responses and cellular signaling, topics that are currently trending in biomedical research. The compound's ability to bind selectively to certain receptors has also sparked interest in its use for precision medicine, a hot topic in the era of personalized healthcare.

From a synthetic chemistry perspective, the preparation of CAS No. 1170569-70-6 involves multi-step organic reactions, including amide coupling and nucleophilic substitution. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis, which align with global efforts to reduce environmental impact. The compound's solubility and stability under physiological conditions are also critical factors being investigated, as they directly influence its bioavailability and efficacy.

In the realm of drug development, N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide is often compared to other heterocyclic compounds due to its structural similarities. Its pharmacokinetic properties, such as absorption and metabolism, are subjects of ongoing research, with preliminary data suggesting favorable profiles. This has led to its inclusion in high-throughput screening programs aimed at identifying novel therapeutic agents for complex diseases.

The growing interest in CAS No. 1170569-70-6 is reflected in the increasing number of publications and patents referencing its use. Scientists are exploring its potential applications beyond traditional medicine, including its role in biomarker discovery and diagnostic tools. Additionally, the compound's mechanism of action is being studied in the context of immune modulation, a field that has gained traction due to recent advancements in immunotherapy.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide is crucial. Computational modeling and molecular docking studies have provided insights into how slight modifications to its structure could enhance its binding affinity and selectivity. These findings are particularly relevant in the design of next-generation small-molecule inhibitors, a topic frequently searched in academic databases.

In conclusion, N-(2-{6-(2-methyl-1H-imidazol-1-yl)pyrimidin-4-ylamino}ethyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1170569-70-6) represents a fascinating area of study at the intersection of chemistry and biology. Its multifaceted applications and the ongoing research into its properties make it a compound of significant interest. As the scientific community continues to uncover its potential, this molecule is poised to play a pivotal role in the development of innovative therapies and diagnostic solutions.